Cas no 1797658-97-9 (N-(2,4-dimethoxypyrimidin-5-yl)-2-phenoxypropanamide)

• Product Name: N-(2,4-dimethoxypyrimidin-5-yl)-2-phenoxypropanamide
• CAS No: 1797658-97-9
• MF: C₁₅H₁₇N₃O₄
• MW: 303.313183546066
• CID: 6234388
• PubChem ID: 71807582
• Update Time: 2025-06-15

N-(2,4-dimethoxypyrimidin-5-yl)-2-phenoxypropanamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethoxypyrimidin-5-yl)-2-phenoxypropanamide
• 1797658-97-9
• AKOS024561606
• F6438-2054

• Inchi： 1S/C15H17N3O4/c1-10(22-11-7-5-4-6-8-11)13(19)17-12-9-16-15(21-3)18-14(12)20-2/h4-10H,1-3H3,(H,17,19)
• InChI Key： YQCBXZGEMJNNHN-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(C)C(NC1=CN=C(N=C1OC)OC)=O

Computed Properties

• Exact Mass: 303.12190603g/mol
• Monoisotopic Mass: 303.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 82.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N-(2,4-dimethoxypyrimidin-5-yl)-2-phenoxypropanamide

Introduction to N-(2,4-dimethoxypyrimidin-5-yl)-2-phenoxypropanamide (CAS No. 1797658-97-9)

N-(2,4-dimethoxypyrimidin-5-yl)-2-phenoxypropanamide, identified by the CAS number 1797658-97-9, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a pyrimidine core and a phenoxypropanamide moiety makes it an intriguing candidate for further investigation, particularly in the development of novel therapeutic agents.

The pyrimidine ring is a fundamental structural unit in many biologically active molecules, often found in nucleoside analogs and antiviral drugs. In N-(2,4-dimethoxypyrimidin-5-yl)-2-phenoxypropanamide, the pyrimidine ring is substituted with methoxy groups at the 2 and 4 positions, which can influence its electronic properties and interactions with biological targets. The phenoxypropanamide moiety adds another layer of complexity, potentially contributing to the molecule's solubility and bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The combination of the pyrimidine and phenoxypropanamide groups suggests that N-(2,4-dimethoxypyrimidin-5-yl)-2-phenoxypropanamide may exhibit properties suitable for various therapeutic applications. For instance, its structure resembles certain known kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

In the realm of drug discovery, the synthesis of N-(2,4-dimethoxypyrimidin-5-yl)-2-phenoxypropanamide represents a significant step forward. The compound's synthesis involves multi-step organic reactions, including condensation and functional group transformations, which are well-established in pharmaceutical chemistry. The precision required in these reactions underscores the importance of high-quality starting materials and optimized conditions.

The potential biological activity of N-(2,4-dimethoxypyrimidin-5-yl)-2-phenoxypropanamide has been explored through various in vitro assays. These studies have shown that the compound interacts with several biological targets, including enzymes and receptors involved in signal transduction pathways. Such interactions are crucial for modulating cellular processes and have implications for treating a wide range of diseases.

The pharmacokinetic properties of N-(2,4-dimethoxypyrimidin-5-yl)-2-phenoxypropanamide are also of great interest. Factors such as absorption, distribution, metabolism, and excretion (ADME) play a critical role in determining a drug's efficacy and safety. Preliminary studies suggest that this compound exhibits favorable ADME profiles, making it a promising candidate for further development.

The role of N-(2,4-dimethoxypyrimidin-5-yl)-2-phenoxypropanamide in therapeutic applications extends beyond its direct biological activity. It can serve as a scaffold for designing more complex molecules with enhanced properties. By modifying specific functional groups or introducing additional moieties, researchers can tailor the compound to target specific diseases or improve its pharmacological characteristics.

The integration of artificial intelligence (AI) into drug discovery has revolutionized the way new compounds are identified and optimized. AI algorithms can analyze vast datasets to identify potential lead compounds like N-(2,4-dimethoxypyrimidin-5-yl)-2-phenoxypropanamide, predict their biological activity, and suggest modifications for improved performance. This approach has significantly reduced the time and cost associated with drug development.

The future prospects for N-(2,4-dimethoxypyrimidin-5-yl)-2-phenoxypropanamide are promising. Ongoing research aims to elucidate its mechanism of action and explore its potential in treating various diseases. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications.

In conclusion, N-(2,4-dimethoxypyrimidin-5-yl)-2-phenoxypropanamide (CAS No. 1797658-97-9)